Cas no 1221722-71-9 (2-trifluoromethanesulfonylpyridine-3-carboxylic acid)

• Product Name: 2-trifluoromethanesulfonylpyridine-3-carboxylic acid
• CAS No: 1221722-71-9
• MF: C₇H₄F₃NO₄S
• MW: 255.171171188354
• CID: 4578734
• Update Time: 2025-06-11

2-trifluoromethanesulfonylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethanesulfonylpyridine-3-carboxylic Acid
• 3-Pyridinecarboxylic acid, 2-[(trifluoromethyl)sulfonyl]-
• 2-trifluoromethanesulfonylpyridine-3-carboxylic acid

• Inchi： 1S/C7H4F3NO4S/c8-7(9,10)16(14,15)5-4(6(12)13)2-1-3-11-5/h1-3H,(H,12,13)
• InChI Key： SMPLSZPZRCGNNZ-UHFFFAOYSA-N
• SMILES： C1(S(C(F)(F)F)(=O)=O)=NC=CC=C1C(O)=O

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 126-128 °C
• Boiling Point: 403.4±45.0 °C at 760 mmHg
• Flash Point: 197.7±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-trifluoromethanesulfonylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-trifluoromethanesulfonylpyridine-3-carboxylic acid

Introduction to 2-Trifluoromethanesulfonylpyridine-3-carboxylic Acid (CAS No. 1221722-71-9)

2-Trifluoromethanesulfonylpyridine-3-carboxylic acid (CAS No. 1221722-71-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique trifluoromethanesulfonyl and carboxylic acid functionalities, exhibits a wide range of applications, from pharmaceutical development to advanced materials research. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in the utilization of this compound.

Chemical Structure and Properties

The molecular formula of 2-trifluoromethanesulfonylpyridine-3-carboxylic acid is C₉H₅F₃N₂O₄S, with a molecular weight of approximately 280.19 g/mol. The compound features a pyridine ring substituted with a trifluoromethanesulfonyl group at the 2-position and a carboxylic acid group at the 3-position. The trifluoromethanesulfonyl group imparts strong electron-withdrawing properties, enhancing the compound's reactivity and stability. The carboxylic acid group provides additional functionalization opportunities, making it a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of 2-trifluoromethanesulfonylpyridine-3-carboxylic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 3-pyridinecarboxylic acid with trifluoromethanesulfonic anhydride in the presence of a base such as pyridine or triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another approach involves the direct functionalization of pyridine derivatives using electrophilic fluorination agents followed by carboxylation steps.

Applications in Medicinal Chemistry

2-Trifluoromethanesulfonylpyridine-3-carboxylic acid has found significant applications in medicinal chemistry due to its unique structural features. The trifluoromethanesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of drug candidates, while the carboxylic acid group can improve solubility and binding affinity to target proteins. Recent studies have explored the use of this compound as a scaffold for developing novel inhibitors of various enzymes and receptors involved in disease pathways.

Recent Research Highlights

A notable study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of 2-trifluoromethanesulfonylpyridine-3-carboxylic acid-based compounds as potent inhibitors of protein kinases. These inhibitors showed excellent selectivity and efficacy against cancer cell lines, highlighting their potential as therapeutic agents for treating various forms of cancer. Another study focused on the use of this compound as a key intermediate in the synthesis of antiviral agents, demonstrating its versatility in drug discovery.

Applications in Materials Science

Beyond medicinal chemistry, 2-trifluoromethanesulfonylpyridine-3-carboxylic acid has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Recent research has shown that derivatives of this compound can enhance the performance of these devices by improving charge transport properties and stability under various environmental conditions.

Safety Considerations

In handling and using 2-trifluoromethanesulfonylpyridine-3-carboxylic acid, it is essential to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

Conclusion

2-Trifluoromethanesulfonylpyridine-3-carboxylic acid (CAS No. 1221722-71-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure offers numerous opportunities for functionalization and application development. As research continues to advance, it is likely that new uses for this compound will emerge, further solidifying its importance in these fields.